Cas no 326176-87-8 (1-(benzenesulfonyl)-4-(4-methylpiperidine-1-carbonyl)piperidine)

• Product Name: 1-(benzenesulfonyl)-4-(4-methylpiperidine-1-carbonyl)piperidine
• CAS No: 326176-87-8
• MF: C₁₈H₂₆N₂O₃S
• MW: 350.475643634796
• CID: 6418539
• PubChem ID: 1326370
• Update Time: 2025-05-23

1-(benzenesulfonyl)-4-(4-methylpiperidine-1-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-4-(4-methylpiperidine-1-carbonyl)piperidine
• SR-01000908984-1
• SR-01000908984
• [1-(benzenesulfonyl)piperidin-4-yl]-(4-methylpiperidin-1-yl)methanone
• VU0067197-2
• Z26490535
• AKOS000429733
• (4-methylpiperidin-1-yl)(1-(phenylsulfonyl)piperidin-4-yl)methanone
• 326176-87-8
• F1686-0046
• EU-0015300
• Oprea1_242030

• Inchi： 1S/C18H26N2O3S/c1-15-7-11-19(12-8-15)18(21)16-9-13-20(14-10-16)24(22,23)17-5-3-2-4-6-17/h2-6,15-16H,7-14H2,1H3
• InChI Key： CMZALTQWCNWQEY-UHFFFAOYSA-N
• SMILES： C(C1CCN(S(C2=CC=CC=C2)(=O)=O)CC1)(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 350.16641387g/mol
• Monoisotopic Mass: 350.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.1Ų

Additional information on 1-(benzenesulfonyl)-4-(4-methylpiperidine-1-carbonyl)piperidine

Introduction to 1-(benzenesulfonyl)-4-(4-methylpiperidine-1-carbonyl)piperidine (CAS No. 326176-87-8)

1-(benzenesulfonyl)-4-(4-methylpiperidine-1-carbonyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 326176-87-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both a benzenesulfonyl group and a 4-methylpiperidine-1-carbonyl moiety, which contribute to its unique chemical properties and biological interactions.

The benzenesulfonyl group, characterized by its sulfonate functionality, is known to enhance the solubility and binding affinity of molecules in biological systems. This feature makes it particularly valuable in drug design, where optimal solubility is often a critical factor for effective pharmacokinetics. On the other hand, the 4-methylpiperidine-1-carbonyl component introduces a secondary amine functionality, which can participate in hydrogen bonding and other non-covalent interactions with biological targets. These interactions are pivotal in modulating the activity of enzymes and receptors, making this compound a promising candidate for further exploration in drug development.

In recent years, there has been growing interest in piperidine derivatives due to their role as key scaffolds in the synthesis of bioactive molecules. The presence of both the benzenesulfonyl and 4-methylpiperidine-1-carbonyl groups in 1-(benzenesulfonyl)-4-(4-methylpiperidine-1-carbonyl)piperidine suggests potential applications in the design of small-molecule inhibitors targeting various therapeutic pathways. For instance, such compounds have been investigated for their inhibitory effects on enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The flexibility of the piperidine ring allows for modifications that can fine-tune its biological activity. Researchers have been exploring derivatives of this compound to enhance their binding affinity and selectivity for specific targets. For example, modifications at the 4-methylpiperidine-1-carbonyl position have been shown to improve interactions with certain protein kinases, which are key regulators in cellular signaling pathways.

The synthesis of 1-(benzenesulfonyl)-4-(4-methylpiperidine-1-carbonyl)piperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzenesulfonyl group typically involves sulfonylation reactions, while the incorporation of the 4-methylpiperidine-1-carbonyl moiety often necessitates condensation reactions with appropriate carbodiimides or esters. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

Recent studies have highlighted the importance of piperidine derivatives in addressing unmet medical needs. For instance, compounds with similar structural motifs have been reported to exhibit potent activity against bacterial infections caused by resistant strains. The mechanism of action often involves disruption of essential bacterial processes, such as DNA replication or metabolic pathways. The dual functionality of 1-(benzenesulfonyl)-4-(4-methylpiperidine-1-carbonyl)piperidine makes it an intriguing candidate for developing novel antibiotics or antiviral agents.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, stability, and metabolic clearance rate are critical determinants of its therapeutic potential. Computational modeling techniques have been employed to predict how modifications to the molecule might affect its pharmacokinetic profile. These predictions guide experimental efforts toward optimizing drug-like properties.

In conclusion, 1-(benzenesulfonyl)-4-(4-methylpiperidine-1-carbonyl)piperidine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of a benzenesulfonyl group and a 4-methylpiperidine-1-carbonyl moiety positions it as a versatile scaffold for developing new therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in medicinal chemistry and drug discovery efforts.